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Tributyltetradecylphosphonium
Compound Name:

chloride
CAS No.: 81741-28-8
Cat. No.: B1311163

Get Quote

\ J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tributyltetradecylphosphonium chloride, a compound that requires
careful management. Adherence to these protocols is critical for minimizing risk and ensuring
operational integrity.

Tributyltetradecylphosphonium chloride is classified as harmful if swallowed and causes
severe skin burns and eye damage.[1][2][3][4] It is crucial to handle this chemical with the
appropriate personal protective equipment and to be prepared for emergency situations.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended protective gear when handling
Tributyltetradecylphosphonium chloride.
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety Goggles and/or Full-
Face Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US).[1] A full-face
shield is recommended where

splashing is possible.[2]

Skin

Protective Gloves and Clothing

Wear impervious, fire/flame-
resistant clothing.[1] PVC
gloves are recommended for
applications where contact is
likely.[5] Handle with gloves

and inspect them prior to use.

[1]

Respiratory

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator.[1] For
conditions with dust or mist, a
NIOSH-approved particulate

respirator may be worn.[2]

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical. Follow these steps for

different types of exposure:

« If Inhaled: Move the individual to fresh air and keep them comfortable for breathing.[1][3] If

the person is not breathing, provide artificial respiration.[3] Seek immediate medical

attention.[1]

« If on Skin: Immediately remove all contaminated clothing.[3] Rinse the affected skin area with

plenty of water.[3] Get immediate medical advice.[6]

 If in Eyes: Rinse cautiously with water for at least 15 minutes, ensuring to lift the upper and

lower eyelids.[1][3][7] If present, remove contact lenses after the first 5 minutes and continue

rinsing.[5] Seek immediate medical attention.[7]
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« If Swallowed: Rinse the mouth with water.[1][3] Do NOT induce vomiting.[1][2][3] Call a
poison control center or doctor immediately for treatment advice.[5]

Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands thoroughly after handling.[2][3]

Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[2]

Keep containers tightly closed and store locked up.[1][2][3]

Spill Management:

 In case of a spill, do not touch the spilled material.[2]

¢ Contain the spill using an inert, non-combustible absorbent material like sand or earth.[2]

e Sweep or vacuum the material into an approved disposal container.[2]

o Ensure adequate ventilation during cleanup.[2]

Disposal:

¢ Dispose of contents and containers in accordance with all local, state, and federal
regulations.[1][5]

e The substance should not be deposited into a sewage facility.[6][8]

e Incineration in an approved incinerator is a recommended method of disposal.[5][8]

The following diagram outlines the standard operating procedure for safely handling
Tributyltetradecylphosphonium chloride.
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1. Pre-Handling Preparation

Ensure all PPE is available and in good condition

2. Don Personal Protective Equipment (PPE)

Proceed with handling only after wearing appropriate PPE

3. Chemical Handling

. . N\ .
After handling, decontaminate work area \\ln case of exposure or spill

4. Post-Handling Procedures

Emergency Procedures

Segregate and label waste appropriately

5. Waste Disposal

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Tributyltetradecylphosphonium
Chiloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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